1-ethyl-5-methyl-N-3-pyridinyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: 1-ethyl-5-methyl-N-pyridin-3-ylpyrazole-4-sulfonamide
• InChI: InChI=1S/C11H14N4O2S/c1-3-15-9(2)11(8-13-15)18(16,17)14-10-5-4-6-12-7-10/h4-8,14H,3H2,1-2H3
• InChI Key: UAQODIPXMZKAJH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)S(=O)(=O)NC2=CN=CC=C2)C
• Molecular Formula: C11H14N4O2S
• Molecular Weight: 266.32 g/mol
• Solubility: 37.5 [ug/mL] (The mean of the results at pH 7.4)

Description

1-ethyl-5-methyl-N-3-pyridinyl-1H-pyrazole-4-sulfonamide, also known as E-4031, is a chemical compound that is widely used in scientific research. It is a potassium channel blocker that has been shown to have a variety of effects on the body, including the ability to regulate heart rate and blood pressure. In

Mechanism of Action

1-ethyl-5-methyl-N-3-pyridinyl-1H-pyrazole-4-sulfonamide works by blocking the potassium ion channels in the heart, which are responsible for regulating the heart rate and rhythm. By blocking these channels, this compound can slow down the heart rate and reduce the risk of arrhythmias. It has also been shown to have an effect on blood pressure, although the exact mechanism is not well understood.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects on the body. It has been shown to slow down the heart rate, decrease the contractility of the heart muscle, and reduce the risk of arrhythmias. It has also been shown to have an effect on blood pressure, although the exact mechanism is not well understood.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-ethyl-5-methyl-N-3-pyridinyl-1H-pyrazole-4-sulfonamide in lab experiments is its specificity for potassium ion channels. This makes it a useful tool for studying the role of these channels in various physiological processes. However, this compound also has some limitations, including its potential toxicity and the need for careful dosing and monitoring in experiments.

Future Directions

There are several future directions for research involving 1-ethyl-5-methyl-N-3-pyridinyl-1H-pyrazole-4-sulfonamide. One area of interest is its potential therapeutic applications in the treatment of various cardiovascular diseases. Another area of interest is its role in regulating blood pressure and its potential as a treatment for hypertension. Further research is also needed to better understand the mechanism of action of this compound and its effects on the body. Overall, this compound is a promising compound with a wide range of potential applications in scientific research.

Synthesis Methods

1-ethyl-5-methyl-N-3-pyridinyl-1H-pyrazole-4-sulfonamide can be synthesized using a multistep process that involves the reaction of various chemicals, including 3-pyridinyl-1H-pyrazole-4-carboxylic acid, ethyl chloroformate, and methylamine. The process involves several steps of purification and isolation to obtain the final product in a high purity.

Scientific Research Applications

1-ethyl-5-methyl-N-3-pyridinyl-1H-pyrazole-4-sulfonamide is widely used in scientific research, particularly in the field of pharmacology. It is commonly used to study potassium channels and their role in regulating heart rate and blood pressure. This compound has also been shown to have potential therapeutic applications in the treatment of various cardiovascular diseases, such as arrhythmias and hypertension.